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3,4-dichloromethylphenidate HCl 3,4-dichloromethylphenidate HCl (±)-threo-3,4-Dichloromethylphenidate (hydrochloride) is an analytical reference material that is structurally categorized as an amphetamine. Its threo-diastereomer, 3,4-CTMP, can inhibit dopamine uptake through the dopamine transporter with an IC50 value of 65 nM in rat striatal tissue. This product is intended for research and forensic studies.
Brand Name: Vulcanchem
CAS No.: 214149-42-5
VCID: VC0161306
InChI: InChI=1S/C14H17Cl2NO2.ClH/c1-19-14(18)13(12-4-2-3-7-17-12)9-5-6-10(15)11(16)8-9;/h5-6,8,12-13,17H,2-4,7H2,1H3;1H/t12-,13-;/m1./s1
SMILES: COC(=O)C(C1CCCCN1)C2=CC(=C(C=C2)Cl)Cl.Cl
Molecular Formula: C14H18Cl3NO2
Molecular Weight: 338.653

3,4-dichloromethylphenidate HCl

CAS No.: 214149-42-5

Cat. No.: VC0161306

Molecular Formula: C14H18Cl3NO2

Molecular Weight: 338.653

* For research use only. Not for human or veterinary use.

3,4-dichloromethylphenidate HCl - 214149-42-5

Specification

Description (±)-threo-3,4-Dichloromethylphenidate (hydrochloride) is an analytical reference material that is structurally categorized as an amphetamine. Its threo-diastereomer, 3,4-CTMP, can inhibit dopamine uptake through the dopamine transporter with an IC50 value of 65 nM in rat striatal tissue. This product is intended for research and forensic studies.
CAS No. 214149-42-5
Molecular Formula C14H18Cl3NO2
Molecular Weight 338.653
IUPAC Name methyl (2R)-2-(3,4-dichlorophenyl)-2-[(2R)-piperidin-2-yl]acetate;hydrochloride
Standard InChI InChI=1S/C14H17Cl2NO2.ClH/c1-19-14(18)13(12-4-2-3-7-17-12)9-5-6-10(15)11(16)8-9;/h5-6,8,12-13,17H,2-4,7H2,1H3;1H/t12-,13-;/m1./s1
Standard InChI Key DJQISAOWJXQDPU-OJERSXHUSA-N
SMILES COC(=O)C(C1CCCCN1)C2=CC(=C(C=C2)Cl)Cl.Cl

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